Cas no 954708-75-9 (N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 954708-75-9
• MF: C₂₄H₂₂N₂O₅S
• MW: 450.506885051727
• CID: 6086647
• PubChem ID: 16930202
• Update Time: 2025-05-18

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide
• N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]-1,3-benzodioxole-5-carboxamide
• F2391-0229
• 954708-75-9
• N-[2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-2H-1,3-benzodioxole-5-carboxamide
• N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024645571

• Inchi： 1S/C24H22N2O5S/c1-16-2-7-21(8-3-16)32(28,29)26-11-10-17-4-6-20(12-19(17)14-26)25-24(27)18-5-9-22-23(13-18)31-15-30-22/h2-9,12-13H,10-11,14-15H2,1H3,(H,25,27)
• InChI Key： FEVXEEHIIMEGQW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC4=C(C=C3)CCN(S(C3=CC=C(C)C=C3)(=O)=O)C4)=O)C=C2OC1

Computed Properties

• Exact Mass: 450.12494298g/mol
• Monoisotopic Mass: 450.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.3Ų

Additional information on N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954708-75-9): A Comprehensive Overview

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954708-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its complex molecular structure, is part of the growing interest in tetrahydroisoquinoline derivatives and benzodioxole carboxamides, which are known for their potential applications in drug discovery and development.

The molecular structure of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide combines a tetrahydroisoquinoline core with a benzodioxole carboxamide moiety, linked via a 4-methylbenzenesulfonyl group. This unique arrangement contributes to its distinct chemical properties, making it a subject of interest in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating biological pathways, which could lead to novel therapeutic agents.

One of the key areas of research for CAS No. 954708-75-9 is its potential application in central nervous system (CNS) disorders. The tetrahydroisoquinoline scaffold is known to interact with neurotransmitter systems, and the addition of the benzodioxole group may enhance its bioavailability and target specificity. This has led to investigations into its use for conditions such as neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine and personalized therapeutics.

In addition to its pharmaceutical potential, N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide is also studied for its chemical synthesis and structure-activity relationships (SAR). The compound's synthesis involves multi-step organic reactions, highlighting the importance of green chemistry principles to improve yield and reduce environmental impact. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The market for tetrahydroisoquinoline derivatives is expanding, driven by their versatility in drug development. CAS No. 954708-75-9 is part of this trend, with increasing inquiries from research institutions and pharmaceutical companies. Its potential as a lead compound for new drug candidates makes it a valuable asset in the competitive landscape of small molecule therapeutics.

From a regulatory perspective, N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide is classified as a research chemical, and its use is primarily confined to laboratory settings. Researchers are advised to adhere to good laboratory practices (GLP) and ensure proper handling to maintain safety and data integrity. The compound's stability and storage conditions are also critical factors to consider for long-term studies.

In summary, N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954708-75-9) represents a promising area of research in medicinal chemistry. Its unique structure and potential applications in CNS disorders, drug discovery, and sustainable synthesis make it a compound of significant interest. As the pharmaceutical industry continues to explore innovative therapies, this compound is poised to play a role in the next generation of targeted treatments.